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Scope: This document provides detailed application notes and experimental protocols for

researchers and scientists engaged in the spectroscopy of Thorium-229 (²²⁹Th) doped into

solid-state crystals. The focus is on crystal preparation, spectroscopic methodologies, and data

interpretation relevant to the development of nuclear clocks and the study of fundamental

physics.[1][2]

Introduction: The nucleus of Thorium-229 possesses a uniquely low-energy isomeric state,

making it accessible to laser excitation in the vacuum ultraviolet (VUV) range.[2][3] Doping

²²⁹Th into transparent crystals, such as Calcium Fluoride (CaF₂) or Lithium Strontium Aluminum

Fluoride (LiSrAlF₆), provides a solid-state platform for high-precision spectroscopy.[1][3] This

approach allows for a high density of addressable nuclei, potentially leading to the

development of ultra-stable solid-state nuclear clocks with unprecedented accuracy.[4][5]

These clocks are not only poised to redefine timekeeping but also serve as sensitive probes for

variations in fundamental constants and other new physics beyond the Standard Model.[1][5]

This guide outlines the key quantitative parameters measured to date, protocols for crystal

growth and characterization, and methodologies for performing nuclear laser spectroscopy.

Key Spectroscopic and Material Parameters
The following tables summarize the critical quantitative data obtained from recent

spectroscopic studies of ²²⁹Th-doped crystals.

Table 1: Measured Isomeric Transition of ²²⁹mTh in Solid-State Hosts
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Host Crystal
Transition
Energy (eV)

Wavelength
(nm)

Measurement
Method

Reference

LiSrAlF₆
8.355733(2)stat
(10)sys

148.38219(4)st
at(20)sys

Laser
Spectroscopy

[6][7][8]

CaF₂ ~8.338(24) 148.71(42)

VUV

Spectroscopy

(Decay)

[9]

CaF₂ Not specified 148.3821(5)
Laser

Spectroscopy
[10]

| CaF₂ | ~7.8 (Predicted) | ~160 (Predicted) | Computer Modelling |[3][11] |

Table 2: Measured Lifetime of the ²²⁹mTh Isomeric State in Solid-State Hosts

Host Crystal
Isomer Half-
Life (s)

Isomer
Lifetime (s)

Measurement
Method

Reference

LiSrAlF₆ Not specified
568(13)stat(20)
sys

Laser-induced
fluorescence
decay

[6][7][8]

MgF₂ 670(102) ~967

VUV

Spectroscopy

(Decay)

[9][12]

| CaF₂, MgF₂ | Shorter than in ion traps | Not specified | Gamma-ray observation |[8] |

Table 3: Achieved Doping Concentrations of Thorium in Crystals
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Dopant Host Crystal
Doping
Concentration
(atoms/cm³)

Notes Reference

²²⁹Th CaF₂ < 5 x 10¹⁷

VUV
transmission
degrades at
higher
concentrations
due to
radioactivity.

[13][14][15]

²²⁹Th CaF₂ 1.2 x 10¹⁸

Resulted in 10%

transmission at

150 nm.

[16]

²³²Th CaF₂ 4 x 10¹⁹

Non-radioactive

isotope allows for

higher

concentrations

with good VUV

transmission.

[13][14][15]

| ²³²Th | CaF₂ | 2.6 x 10²⁰ | Resulted in 5% transmission at 150 nm. |[16] |

Protocols for Crystal Preparation and
Characterization
High-quality, VUV-transparent crystals with homogeneous dopant distribution are crucial for

successful spectroscopy.

Protocol 2.1: Growth of Th-doped CaF₂ Crystals via
Vertical Gradient Freeze Method
This protocol describes a scaled-down vertical gradient freeze method, adapted for the scarce

and radioactive ²²⁹Th material.[13][14][17]
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Materials:

High-purity CaF₂ powder.

²²⁹ThF₄ or ²³²ThF₄ powder.

PbF₂ powder (as an oxygen scavenger).[18]

CaF₂ seed crystal (typically ~3 mm diameter with a drilled pocket).[13][14]

Graphite crucible.

Vertical gradient furnace capable of reaching >1400 °C under vacuum.

Methodology:

Powder Preparation:

Co-precipitate CaF₂, ThF₄, and PbF₂ from a solution to ensure a homogeneous mixture.

[18] For ²²⁹Th, this is typically done starting with ²²⁹Th in a nitrate form.

Thoroughly dry the resulting powder under vacuum to remove residual water.

Crucible Loading:

Place a CaF₂ seed crystal at the bottom of the graphite crucible.

Carefully fill the pocket drilled into the seed crystal with the prepared CaF₂:ThF₄:PbF₂

powder.[13][14]

Furnace Operation:

Place the crucible inside the vertical furnace.

Evacuate the furnace chamber to a high vacuum (< 10⁻⁵ mbar).

Initiate the temperature program:
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Heating: Slowly ramp the temperature to just below the melting point of CaF₂ (~1418

°C).

Melting & Freezing: Establish a steep vertical temperature gradient. The top of the seed

crystal and the powder melts, while the bottom remains solid.[13][14] Slowly lower the

temperature to allow the molten zone to crystallize epitaxially onto the solid seed.

Annealing: Hold the crystal at an elevated temperature (~1100 °C) for several hours to

reduce internal stresses.

Cooling: Slowly cool the crystal down to room temperature over many hours to prevent

cracking.

Crystal Extraction and Processing:

Carefully remove the grown crystal from the crucible.

Cut and polish the crystal to create optically flat surfaces for spectroscopy.

Material Preparation Vertical Gradient Freeze Post-Processing
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CaF₂:ThF₄:PbF₂ Powder

Dry Powder
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Load Powder into
Seed Crystal
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Freezing Anneal Crystal Slow Cool-Down Extract Crystal Cut & Polish

Click to download full resolution via product page

Caption: Workflow for growing Th-doped crystals.

Protocol 2.2: VUV Absorption Spectroscopy for Crystal
Quality Assessment
This protocol is essential for verifying that the grown crystals are transparent in the VUV region

of the nuclear transition.

Apparatus:
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VUV light source (e.g., deuterium lamp).

VUV monochromator.

Vacuum chamber for sample and optics.

VUV-sensitive detector (e.g., photomultiplier tube, PMT).

Polished Th-doped crystal sample.

Methodology:

System Setup:

Mount the polished crystal in a holder inside the vacuum chamber.

Evacuate the chamber to prevent VUV light absorption by air.

Reference Spectrum:

Measure the spectrum of the VUV source without the crystal in the beam path (I₀).

Sample Spectrum:

Move the crystal into the beam path and measure the transmitted spectrum (I).

Data Analysis:

Calculate the transmission (T) as T = I / I₀.

The intrinsic radioactivity of ²²⁹Th can cause radio-induced dissociation and radiation

damage, degrading VUV transmission.[13][14] A high transmission (>10%) at the target

wavelength (~148 nm) is desirable.[13][16]

Protocols for Nuclear Spectroscopy
The following protocols describe the direct laser excitation and detection of the ²²⁹Th nuclear

isomeric transition.
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Protocol 3.1: VUV Laser-Induced Fluorescence (LIF)
Spectroscopy
This is the primary method used for the direct excitation and observation of the nuclear

transition.

Apparatus:

Tunable VUV Laser System: Typically based on nonlinear optical processes like four-wave

mixing or high-harmonic generation to produce light around 148 nm.[10][19]

Cryostat: To cool the crystal sample to cryogenic temperatures (e.g., <10 K) to reduce

thermal broadening and mitigate radiation damage.[12]

Optics: VUV-compatible lenses, mirrors, and filters.

Detection System: A high-efficiency photon collection system (e.g., large solid-angle lenses)

coupled to a VUV-sensitive, low-noise detector like a solar-blind PMT or a CCD camera.[20]

Data Acquisition System: For synchronizing the laser, shutters, and detector.

Methodology:

Sample Preparation: Mount the ²²⁹Th-doped crystal in the cryostat and cool to the target

temperature.

Excitation:

Tune the VUV laser to the expected transition energy.

Irradiate the crystal with the laser for a set duration (e.g., 60 seconds).[10]

Detection:

After the excitation pulse, block the laser beam with a fast shutter.

Open a shutter to the detector and record the time-resolved fluorescence decay. The

decay lifetime is a key signature of the isomeric state.[6][10]
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Spectral Scanning:

Repeat steps 2-3 while scanning the laser wavelength across the search range.

A successful excitation will appear as a sharp spectral peak corresponding to an

exponential fluorescence decay with a long lifetime (hundreds of seconds).[6][7]

Control Experiments: Repeat the experiment with an undoped crystal and a ²³²Th-doped

crystal to ensure the observed signal is unique to the ²²⁹Th isotope.[10]
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Caption: Logical workflow of a VUV LIF spectroscopy experiment.
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Key Excitation and Decay Mechanisms
Understanding the pathways for nuclear excitation and relaxation is critical for interpreting

spectroscopic data. The ²²⁹Th nucleus in a crystal host can be excited from its ground state

(²²⁹gTh) to the low-lying isomeric state (²²⁹mTh) via direct laser absorption. The isomer then

decays back to the ground state primarily through two competing channels.

Radiative Decay: The nucleus emits a VUV photon. This is the desired signal for a nuclear

clock, as its frequency is exceptionally stable. The predicted radiative lifetime for a bare

nucleus is very long (~10⁴ s).[1]

Internal Conversion (IC): The nuclear excitation energy is non-radiatively transferred to an

electron in the atomic shell, causing it to be ejected.[1] In a solid-state host, this process can

be modified, where the energy is transferred to excite a valence band electron to a defect

state within the crystal's bandgap.[21][22] If energetically allowed, IC can be much faster (on

the order of milliseconds) than radiative decay, effectively quenching the desired photon

emission.[22]

The choice of a wide-bandgap crystal host like CaF₂ or LiSrAlF₆ is crucial to suppress non-

radiative decay channels and allow the radiative decay to be observed.[3][22]
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Caption: Excitation and decay pathways for ²²⁹Th.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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